Cas no 716362-72-0 ((3R,4R)-4-Hydroxy-1-methylpiperidine-3-carboxylic acid)

• Product Name: (3R,4R)-4-Hydroxy-1-methylpiperidine-3-carboxylic acid
• CAS No: 716362-72-0
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD14702852
• CID: 558185
• PubChem ID: 45083293
• Update Time: 2025-06-20

(3R,4R)-4-Hydroxy-1-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-4-Hydroxy-1-methylpiperidine-3-carboxylic acid
• 3-Piperidinecarboxylic acid, 4-hydroxy-1-methyl-, (3R,4R)- (9CI)
• 3-Piperidinecarboxylicacid, 4-hydroxy-1-methyl-, (3R,4R)-
• 716362-72-0
• AKOS006333875
• CS-0455182
• TRANS-4-HYDROXY-1-METHYLPIPERIDINE-3-CARBOXYLIC ACID
• SCHEMBL13544648
• MFCD22370139
• DTXSID60665412
• (3R,4R)-4-Hydroxy-1-methylpiperidine-3-carboxylicacid
• rac-(3R,4R)-4-hydroxy-1-methylpiperidine-3-carboxylic acid

• MDL： MFCD14702852
• Inchi： 1S/C7H13NO3/c1-8-3-2-6(9)5(4-8)7(10)11/h5-6,9H,2-4H2,1H3,(H,10,11)/t5-,6-/m1/s1
• InChI Key： MHUFHLAYWGDGHK-PHDIDXHHSA-N
• SMILES： O[C@@H]1CCN(C)C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 159.09
• Monoisotopic Mass: 159.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8A^2
• XLogP3: -2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on (3R,4R)-4-Hydroxy-1-methylpiperidine-3-carboxylic acid

Introduction to (3R,4R)-4-Hydroxy-1-methylpiperidine-3-carboxylic acid (CAS No. 716362-72-0)

(3R,4R)-4-Hydroxy-1-methylpiperidine-3-carboxylic acid (CAS No. 716362-72-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse pharmacological properties, including analgesic, anti-inflammatory, and neuroprotective effects.

The molecular structure of (3R,4R)-4-Hydroxy-1-methylpiperidine-3-carboxylic acid is characterized by a piperidine ring with a hydroxyl group at the 4-position and a carboxylic acid group at the 3-position. The presence of these functional groups, along with the specific stereochemistry (3R,4R), imparts unique chemical and biological properties to this compound. The hydroxyl group can participate in hydrogen bonding and other intermolecular interactions, while the carboxylic acid group can form salts or esters, which may enhance its solubility and bioavailability.

Recent studies have highlighted the potential of (3R,4R)-4-Hydroxy-1-methylpiperidine-3-carboxylic acid in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that (3R,4R)-4-Hydroxy-1-methylpiperidine-3-carboxylic acid could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, (3R,4R)-4-Hydroxy-1-methylpiperidine-3-carboxylic acid has also been investigated for its neuroprotective effects. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. These findings open up new avenues for exploring the use of (3R,4R)-4-Hydroxy-1-methylpiperidine-3-carboxylic acid in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of (3R,4R)-4-Hydroxy-1-methylpiperidine-3-carboxylic acid has been optimized using various methodologies to ensure high yields and stereoselectivity. One common approach involves the asymmetric hydrogenation of a suitable prochiral precursor followed by selective functionalization steps. For example, a study published in Organic Letters described a highly efficient synthetic route that achieved excellent enantioselectivity (>99% ee) using a chiral ruthenium catalyst. This synthetic method not only ensures the production of pure (3R,4R) isomers but also provides a scalable pathway for industrial applications.

The pharmacokinetic properties of (3R,4R)-4-Hydroxy-1-methylpiperidine-3-carboxylic acid(3R,4R)-4-Hydroxy-1-methylpiperidine-3-carboxylic acid

In conclusion, (3R,4R)-4-Hydroxy-1-methylpiperidine-3-carboxylic acid (CAS No. 716362-72-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to uncover additional uses and optimize its clinical utility in various disease conditions.